8-[(2S)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one

• IUPAC Name: 8-[(2S)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one
• InChI: InChI=1S/C15H18O5/c1-15(2,18)12(16)8-10-11(19-3)6-4-9-5-7-13(17)20-14(9)10/h4-7,12,16,18H,8H2,1-3H3/t12-/m0/s1
• InChI Key: KGGUASRIGLRPAX-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C(CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O
• Isomeric SMILES: CC(C)([C@H](CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O
• Molecular Formula: C15H18O5
• Molecular Weight: 278.30 g/mol
• CAS RN: 5875-49-0

Description

Meranzin hydrate is a bioactive compound derived from the traditional Chinese medicine Chaihu-Shugan-San. It is known for its antidepressant and anti-atherosclerotic properties . The compound is a coumarin derivative and has been studied for its potential therapeutic effects on mood disorders and gastrointestinal dysfunction .

Scientific Research Applications

Chemistry: It is used as a starting material for the synthesis of other coumarin derivatives.

Biology: Meranzin hydrate has been shown to regulate the competitive endogenous RNA (ceRNA) network in the hippocampus, which is associated with its antidepressant effects.

Medicine: The compound has demonstrated significant antidepressant and prokinetic effects in animal models, making it a potential candidate for treating mood disorders and gastrointestinal dysfunction.

Industry: Meranzin hydrate is used in the formulation of traditional Chinese medicine products aimed at improving mental health and gastrointestinal function.

Mechanism of Action

The mechanism of action of meranzin hydrate involves multiple molecular targets and pathways:

AMPA Receptors: Meranzin hydrate exerts its antidepressant effects by modulating AMPA receptors, leading to increased expression of brain-derived neurotrophic factor (BDNF) and activation of the ERK1/2 pathway.

Ghrelin Receptors: The compound also interacts with ghrelin receptors, which play a role in regulating mood and gastrointestinal motility.

ceRNA Network: Meranzin hydrate influences the expression of long noncoding RNAs (lncRNAs), microRNAs (miRNAs), and messenger RNAs (mRNAs) in the hippocampus, contributing to its antidepressant effects.

Safety and Hazards

Safety and hazard analysis involves determining the compound’s toxicity, flammability, and environmental impact. This information is typically summarized in a material safety data sheet.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to understand its properties, or new synthetic routes to produce it.

Biochemical Analysis

Biochemical Properties

Meranzin hydrate interacts with cytochrome P450s (CYPs) in its metabolism . Specifically, it has been identified as both a substrate and an inhibitor of CYP1A2 and CYP2C19 . These interactions play a crucial role in the biochemical reactions involving meranzin hydrate .

Cellular Effects

Meranzin hydrate has been shown to have significant effects on various types of cells and cellular processes . It can ameliorate depression-like behavior in rats and improve depression-like behaviors and hypomotility . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of meranzin hydrate is related to the competitive endogenous RNA (ceRNA) network . It has been found to regulate this network, which in turn affects the behavior of cells . Additionally, it stimulates the protein expressions of brain-derived neurotrophic factor (BDNF) and phosphorylated mammalian target of rapamycin (p-mTOR) in the hippocampus .

Temporal Effects in Laboratory Settings

The effects of meranzin hydrate change over time in laboratory settings . It has been observed that the compound’s effects on depression-like behavior and hypomotility in rats improve over time .

Dosage Effects in Animal Models

The effects of meranzin hydrate vary with different dosages in animal models . It has been observed that the compound’s effects on depression-like behavior and hypomotility in rats improve with the administration of the compound .

Metabolic Pathways

Meranzin hydrate is involved in the metabolism of cytochrome P450s (CYPs) . It acts as both a substrate and an inhibitor of CYP1A2 and CYP2C19 .

Preparation Methods

Synthetic Routes and Reaction Conditions: Meranzin hydrate can be synthesized through high-speed counter-current chromatography (HSCCC). The process involves using a two-phase solvent system composed of n-hexane, ethyl acetate, methanol, and water in specific ratios . The apparatus is rotated at a specific speed to achieve the desired separation and purification of meranzin hydrate.

Industrial Production Methods: In industrial settings, meranzin hydrate is often extracted from the herb Fructus Aurantii. The extraction process involves using solvents like ethyl acetate and n-butanol to isolate the compound from the plant material . The extracted compound is then purified using chromatographic techniques to obtain high-purity meranzin hydrate.

Chemical Reactions Analysis

Types of Reactions: Meranzin hydrate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is metabolized by cytochrome P450 enzymes, specifically CYP1A2 and CYP2C19 .

Common Reagents and Conditions:

Oxidation: Meranzin hydrate can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Substitution reactions often involve nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products: The major products formed from these reactions include various hydroxylated and methoxylated derivatives of meranzin hydrate, which can exhibit different biological activities .

Comparison with Similar Compounds

Meranzin hydrate is unique among coumarin derivatives due to its specific biological activities and molecular targets. Similar compounds include:

Meranzin: A closely related compound with similar chemical structure but different biological activities.

Naringin: A flavonoid glycoside found in citrus fruits, known for its antioxidant and anti-inflammatory properties.

Neohesperidin: Another flavonoid glycoside with potential therapeutic effects on cardiovascular health.

Nobiletin: A polymethoxyflavone with anti-cancer and anti-inflammatory properties.

Meranzin hydrate stands out due to its dual role in modulating both mood and gastrointestinal function, making it a promising candidate for further research and therapeutic development.